3-hydroxy-3,6-dimethyl-2,3,3,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-8-one
3-hydroxy-3,6-dimethyl-2,3,3,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-8-one
Brand Name:
Vulcanchem
CAS No.:
120542-29-2
VCID:
VC0218725
InChI:
InChI=1S/C19H26O2/c1-11-14-7-8-19(2)17(5-6-18(19)21)16(14)9-12-3-4-13(20)10-15(11)12/h10,12,16-18,21H,3-9H2,1-2H3/t12-,16+,17-,18-,19-/m0/s1
SMILES:
CC1=C2CCC3(C(C2CC4C1=CC(=O)CC4)CCC3O)C
Molecular Formula:
C11H17NO
Molecular Weight:
286.4 g/mol
3-hydroxy-3,6-dimethyl-2,3,3,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-8-one
CAS No.: 120542-29-2
Main Products
VCID: VC0218725
Molecular Formula: C11H17NO
Molecular Weight: 286.4 g/mol
CAS No. | 120542-29-2 |
---|---|
Product Name | 3-hydroxy-3,6-dimethyl-2,3,3,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-8-one |
Molecular Formula | C11H17NO |
Molecular Weight | 286.4 g/mol |
IUPAC Name | (3S,3aS,10aS,11aS,11bS)-3-hydroxy-3a,6-dimethyl-2,3,4,5,9,10,10a,11,11a,11b-decahydro-1H-cyclopenta[a]anthracen-8-one |
Standard InChI | InChI=1S/C19H26O2/c1-11-14-7-8-19(2)17(5-6-18(19)21)16(14)9-12-3-4-13(20)10-15(11)12/h10,12,16-18,21H,3-9H2,1-2H3/t12-,16+,17-,18-,19-/m0/s1 |
Standard InChIKey | HGULMTJPHPUFCN-WKCWRMMGSA-N |
Isomeric SMILES | CC1=C2CC[C@]3([C@H]([C@@H]2C[C@H]4C1=CC(=O)CC4)CC[C@@H]3O)C |
SMILES | CC1=C2CCC3(C(C2CC4C1=CC(=O)CC4)CCC3O)C |
Canonical SMILES | CC1=C2CCC3(C(C2CC4C1=CC(=O)CC4)CCC3O)C |
Synonyms | 3 beta-hydroxy-3alpha,beta,6-dimethyl-2,3,3a,4,5,8,9,10,10abeta,11,11abeta,11balpha-dodecahydro-1H-cyclopenta(a)anthracene-8-one 3-hydroxy-3,6-dimethyl-2,3,3,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-8-one anthrasteroid 1 |
PubChem Compound | 129185 |
Last Modified | Nov 11 2021 |
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